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Compound of Interest

Compound Name: Trisulfo-Cy5-Alkyne

Cat. No.: B6292524

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the safe handling,
storage, and application of Trisulfo-Cy5-Alkyne, a near-infrared fluorescent dye crucial for
biomolecular labeling and detection. The following sections detail the material's properties,
safety protocols, and experimental procedures to ensure its effective and safe use in the
laboratory.

Chemical and Physical Properties

Trisulfo-Cy5-Alkyne is a highly water-soluble cyanine dye functionalized with an alkyne group.
This alkyne moiety allows for its covalent attachment to azide-modified biomolecules via a
copper(l)-catalyzed azide-alkyne cycloaddition (CUAAC), commonly known as a "click
chemistry” reaction. Its three sulfonate groups contribute to its excellent aqueous solubility,
minimizing aggregation and improving labeling efficiency in biological buffers.

The key quantitative properties of two common variants of Trisulfo-Cy5-Alkyne are
summarized below.

Table 1: Physicochemical Properties of Trisulfo-Cy5-Alkyne Variants
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Property Trisulfo-Cy5-Alkyne Trisulfo-Cy5.5-Alkyne
Molecular Formula C37H45N3010S3[1][2] Ca4H47N3013S4

Molecular Weight ~788 g/mol [2] ~954.1 g/mol

CAS Number 2055138-90-2[2] 2055046-12-1
Appearance Blue solid Dark blue solid

Solubility Water, DMSO, DMF[1][2] Water, DMSO, DMF, DCM

Table 2: Spectroscopic Properties of Trisulfo-Cy5-Alkyne Variants

Property Trisulfo-Cy5-Alkyne Trisulfo-Cy5.5-Alkyne
Excitation Maximum (Aex) ~647 nm[1][2] ~678 nm

Emission Maximum (Aem) ~670 nm[2] ~694 nm

Molar Extinction Coefficient (g) ~250,000 cm~—tM~1[2] ~190,000 cm~—tM—1
Purity =90 - 95% (HPLC)[1][2] > 90%

Safety and Handling

As with all laboratory chemicals, Trisulfo-Cy5-Alkyne should be handled with care, following
standard laboratory safety procedures. A comprehensive Safety Data Sheet (SDS) should be
consulted before use.

2.1. Hazard Identification

While a specific hazard assessment for Trisulfo-Cy5-Alkyne is not widely published, related
cyanine dyes may cause skin, eye, and respiratory tract irritation. It is prudent to handle this
compound as potentially hazardous.

2.2. Personal Protective Equipment (PPE)

The following diagram outlines the recommended PPE for handling Trisulfo-Cy5-Alkyne
powder and solutions.
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Handling Trisulfo-Cy5-Alkyne

Is the compound a
dry powder?

Required PPE:
- Nitrile gloves
- Safety glasses with side shields
- Lab coat
- Use in a chemical fume hood

Is the compound in
solution?

Required PPE:
- Nitrile gloves
- Safety glasses
- Lab coat

Click to download full resolution via product page

Figure 1: PPE selection guide for handling Trisulfo-Cy5-Alkyne.

2.3. Storage and Stability

Trisulfo-Cy5-Alkyne is typically shipped at ambient temperature but should be stored at -20°C
in the dark for long-term stability.[1][2] Protect from light and moisture. Stock solutions can be
prepared in anhydrous DMSO or DMF and stored at -20°C. Aqueous solutions should be
prepared fresh for each use.

2.4. First Aid Measures

¢ In case of skin contact: Wash off with soap and plenty of water.

¢ In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes.
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« If inhaled: Move the person into fresh air.
« If swallowed: Rinse mouth with water.
In all cases of exposure, seek medical advice if symptoms persist.

Experimental Protocols

The primary application of Trisulfo-Cy5-Alkyne is the labeling of azide-modified biomolecules
through a copper-catalyzed click chemistry reaction. Below is a general protocol for labeling a
protein. This protocol should be optimized for the specific biomolecule of interest.

3.1. Materials

e Azide-modified protein in a suitable buffer (e.g., PBS)

¢ Trisulfo-Cy5-Alkyne

e Anhydrous DMSO or DMF

o Copper(ll) sulfate (CuSOa) solution (e.g., 20 mM in water)

» Copper(l)-stabilizing ligand, such as THPTA (tris(3-hydroxypropyltriazolylmethyl)amine),
solution (e.g., 100 mM in water)

» Freshly prepared sodium ascorbate solution (e.g., 300 mM in water)
3.2. Experimental Workflow

The following diagram illustrates the key steps in a typical copper-catalyzed azide-alkyne
cycloaddition (CUAAC) reaction.
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1. Prepare Trisulfo-Cy5-Alkyne
stock solution (e.g., 10 mM in DMSO).

2. Prepare azide-modified protein
solution in buffer.

5. Initiate reaction by adding
fresh sodium ascorbate solution.

6. Incubate at room temperature
(e.g., 30-60 min), protected from light.

7. Purify the labeled protein
(e.g., size exclusion chromatography).

End: Labeled Protein

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6292524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

d Reactants A

Azide-modified
Biomolecule

+ Product

Labeled Biomolecule

LUl AL S (Stable Triazole Linkage)

.

Catalyzes

Catalyst System

Cu(l) from
CuSOs4 + Na Ascorbate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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